Cas no 827588-09-0 (3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-)

• Product name: 3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
• CAS No: 827588-09-0
• MF: C₁₂H₁₉N₅O
• MW: 249.31216
• CID: 683616
• PubChem ID: 58772630

3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
• 6-amino-N-(2-piperazin-1-ylethyl)pyridine-3-carboxamide
• 6-Amino-N-[2-(piperazin-1-yl)ethyl]pyridine-3-carboxamide
• DTXSID60729927
• 827588-09-0
• SCHEMBL13403409

• Inchi： InChI=1S/C12H19N5O/c13-11-2-1-10(9-16-11)12(18)15-5-8-17-6-3-14-4-7-17/h1-2,9,14H,3-8H2,(H2,13,16)(H,15,18)
• InChI Key： FDTCXALUQIXDSF-UHFFFAOYSA-N
• SMILES： C1CN(CCN1)CCNC(=O)C2=CN=C(C=C2)N

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3Ų
• XLogP3: -0.8